Cas no 70021-46-4 (Benzo[b]thiophene,pentamethyl- (9CI))

• Product Name: Benzo[b]thiophene,pentamethyl- (9CI)
• CAS No: 70021-46-4
• MF: C₁₃H₁₆S
• MW: 204.331142425537
• CID: 574249
• PubChem ID: 188083
• Update Time: 2025-04-19

Benzo[b]thiophene,pentamethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene,pentamethyl- (9CI)
• 2,3,4,5,6-pentamethyl-1-benzothiophene
• 70021-46-4
• SCHEMBL2388293
• DTXSID20220309
• Benzo(b)thiophene, pentamethyl-
• Pentamethylbenzo(b)thiophene

• Inchi： 1S/C13H16S/c1-7-6-12-13(9(3)8(7)2)10(4)11(5)14-12/h6H,1-5H3
• InChI Key： BFUKZIOWQZWADF-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)C2=C1C=C(C)C(C)=C2C

Computed Properties

• Exact Mass: 204.09738
• Monoisotopic Mass: 204.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Density: 1.051
• Boiling Point: 334.9°C at 760 mmHg
• Flash Point: 116°C
• Refractive Index: 1.601
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes